Cas no 866153-17-5 (1-[(2,4-dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine)

• Product Name: 1-[(2,4-dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine
• CAS No: 866153-17-5
• MF: C₁₇H₁₈Cl₂N₂O₃S
• MW: 401.307421207428
• CID: 5227839
• Update Time: 2026-03-07

1-[(2,4-dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine
• Piperazine, 1-[(2,4-dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)-

• Inchi： 1S/C17H18Cl2N2O3S/c1-24-16-5-3-2-4-15(16)20-8-10-21(11-9-20)25(22,23)17-7-6-13(18)12-14(17)19/h2-7,12H,8-11H2,1H3
• InChI Key： ZIUNPCGTGDOEMT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2Cl)(=O)=O)CCN(C2=CC=CC=C2OC)CC1

Additional information on 1-[(2,4-dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine

1-[(2,4-Dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine: A Comprehensive Overview

1-[(2,4-Dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine is a complex organic compound with the CAS Registry Number 866153-17-5. This compound belongs to the class of piperazines, which are six-membered ring structures containing two nitrogen atoms. Piperazines are widely studied in medicinal chemistry due to their structural versatility and potential pharmacological activities. The compound in question features a sulfonyl group attached to a 2,4-dichlorophenyl moiety and a methoxyphenyl group, making it a promising candidate for various applications in drug discovery and material science.

The synthesis of 1-[(2,4-Dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed Suzuki-Miyaura coupling reactions to assemble the aromatic components with high precision. The sulfonylation step is typically carried out using sulfonyl chlorides under basic conditions, ensuring the formation of the desired sulfonamide linkage. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in biological studies.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent studies have demonstrated that 1-[(2,4-Dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine exhibits significant inhibitory activity against several kinases, including Aurora kinases and Src family kinases. This suggests that it could serve as a lead compound for developing novel therapeutic agents targeting these enzymes.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The combination of electron-withdrawing sulfonyl groups and electron-donating methoxy groups creates a unique electronic environment within the molecule. This property makes it an attractive candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has highlighted its potential as a semiconducting material due to its ability to modulate charge transport properties effectively.

The structural flexibility of 1-[(2,4-Dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine also lends itself to applications in supramolecular chemistry. By incorporating this compound into self-assembled structures, scientists have been able to create highly ordered nanostructures with potential applications in drug delivery systems and sensors. The ability to form hydrogen bonds and π–π interactions makes it an ideal building block for such systems.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its biodegradation potential. These findings suggest that under certain environmental conditions, the compound can undergo hydrolysis or oxidation reactions, leading to the formation of less hazardous byproducts. This information is vital for ensuring sustainable practices during its production and disposal.

In conclusion, 1-[(2,4-Dichlorophenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine (CAS No: 866153-17-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with properties that make it valuable in medicinal chemistry, materials science, and supramolecular chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.